molecular formula C6H8Cl2N4 B8799623 4,6-dichloro-N-propyl-1,3,5-triazin-2-amine

4,6-dichloro-N-propyl-1,3,5-triazin-2-amine

Cat. No.: B8799623
M. Wt: 207.06 g/mol
InChI Key: JXMNIFBDZUCJHU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4,6-dichloro-N-propyl-1,3,5-triazin-2-amine is a useful research compound. Its molecular formula is C6H8Cl2N4 and its molecular weight is 207.06 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H8Cl2N4

Molecular Weight

207.06 g/mol

IUPAC Name

4,6-dichloro-N-propyl-1,3,5-triazin-2-amine

InChI

InChI=1S/C6H8Cl2N4/c1-2-3-9-6-11-4(7)10-5(8)12-6/h2-3H2,1H3,(H,9,10,11,12)

InChI Key

JXMNIFBDZUCJHU-UHFFFAOYSA-N

Canonical SMILES

CCCNC1=NC(=NC(=N1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

Cyanuric chloride (1) (36.9 g, 0.2 mole) was dissolved in acetone (600 ml) and cooled in an ice/acetone bath. Potassium hydrogen carbonate (25.03 g, 0.25 mole) was dissolved in water (150 ml) with propylamine (11.82 g, 0.2 mole) and added dropwise to the solution of (1) while maintaining the temperature below 0° C. The mixture was stirred for 1 hour at 0° C. and then stirred for 1 hour at room temperature. The acetone was evaporated off under reduced pressure and the residue (300 ml) was poured into water (11). The resulting white solid was filtered, washed with water and dried under vacuum.
Quantity
36.9 g
Type
reactant
Reaction Step One
Quantity
600 mL
Type
solvent
Reaction Step One
Quantity
25.03 g
Type
reactant
Reaction Step Two
Quantity
11.82 g
Type
reactant
Reaction Step Two
Name
Quantity
150 mL
Type
solvent
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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